N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[(5-propyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H23N5O3S/c1-4-7-17-21-22-19(24(17)23-10-5-6-11-23)28-13-18(25)20-15-9-8-14(26-2)12-16(15)27-3/h5-6,8-12H,4,7,13H2,1-3H3,(H,20,25)
• InChI Key: UPAHASIBVUWINM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(N1N2C=CC=C2)SCC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H23N5O3S and its molecular weight is 401.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Potential

• Researchers have synthesized various derivatives of 1,2,4-triazol, including compounds similar to N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, due to their considerable synthetic and pharmacological potential. These compounds have shown promise in developing more effective and less toxic drugs (Chalenko et al., 2019).

Synthesis and Structural Elucidation

• A series of compounds, including those with structural similarities to the chemical , have been synthesized and structurally elucidated. These compounds have been examined for various biological activities, highlighting the importance of the 1,2,4-triazole ring system in drug development (MahyavanshiJyotindra et al., 2011).

Antimicrobial and Antioxidant Activities

• Some derivatives of 1,2,4-triazole have demonstrated significant antimicrobial and antioxidant activities. This suggests potential applications of N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in these areas (Kaushik et al., 2017).

Anticancer Evaluation

• Certain 1,2,4-triazole derivatives have been evaluated for their anticancer properties, showcasing the therapeutic potential of compounds structurally related to N-(2,4-dimethoxyphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in oncology research (Zyabrev et al., 2022).